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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496

Essential Safety and Handling Guide for 2-
Hydroxy-4-methylbenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Hydroxy-4-methylbenzaldehyde (CAS No. 698-27-1). It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Hydroxy-4-methylbenzaldehyde is classified as a hazardous substance. It is known to
cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also harmful
if swallowed.[1][2] Adherence to the following PPE guidelines is mandatory to minimize
exposure and ensure personal safety.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields.

Protects against dust,
splashes, and vapors that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Wear
appropriate protective clothing

to prevent skin exposure.

Prevents direct contact that
leads to skin irritation. Gloves
must be inspected before use

and disposed of properly after.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 136 approved
respirator with an appropriate
filter (e.g., N95 dust mask for
solids) should be used when
dust is generated or if

ventilation is inadequate.

Protects against inhalation of
dust or aerosols, which may

cause respiratory irritation.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Hydroxy-4-methylbenzaldehyde is

crucial for safe handling and storage.
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Property Value

Molecular Formula CsHsO2[1][3]

Molecular Weight 136.15 g/mol [1][3]

Appearance Solid, colourless to light straw crystals.[1]

Odor Strong, bitter-almond, phenolic odor.[1]

Melting Point 58-61 °C[4]

Boiling Point 219.5-223.0 °C at 760 mmHg[1][3]

Solubility Insoluble in water; soluble in organic solvents
and oils.[1][4]

Flash Point 88 °C[3]

Operational Plan for Safe Handling

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders or creating solutions.[2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

Procedural Steps for Handling:

» Preparation: Before handling, ensure all required PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly.

» Weighing and Transfer: Conduct weighing and transferring of the solid compound in a fume
hood to minimize inhalation of dust. Avoid the formation of dust and aerosols.[2]

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.
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» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2] Decontaminate all work surfaces and equipment.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] The

compound is air-sensitive and should be stored under an inert atmosphere.[3]

Emergency and First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

persists, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Plan

Chemical Spill Response Workflow
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Caption: Workflow for handling a chemical spill of 2-Hydroxy-4-methylbenzaldehyde.
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Disposal Plan:

o Dispose of 2-Hydroxy-4-methylbenzaldehyde and any contaminated materials as
hazardous waste.

e Waste must be placed in a suitable, closed, and labeled container.[2]
e Do not allow the product to enter drains or the environment.[2]

 All disposal activities must be in accordance with local, state, and federal regulations.
Consult your institution's environmental health and safety office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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